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Compound of Interest

Compound Name: HF-Pyridine

Cat. No.: B8457038 Get Quote

For researchers, scientists, and drug development professionals, the Hydrogen Fluoride-

Pyridine complex is a versatile and critical reagent. This guide provides a comprehensive

overview of its synonyms, properties, applications, and detailed experimental protocols.

Synonyms and Alternative Names
The HF-Pyridine complex is known by a variety of names in scientific literature and chemical

catalogs. Understanding these different appellations is crucial for comprehensive literature

searches and procurement.

The most common synonyms and alternative names include:

Olah's Reagent: Named after the Nobel laureate George A. Olah for his extensive work on

this reagent.[1][2][3][4][5][6][7][8]

Pyridinium Poly(hydrogen fluoride) (PPHF)[1][2][5][7][8]

Hydrogen Fluoride-Pyridine[3][4]

HF-Pyridine[2][4][9]

Pyridine Hydrofluoride[2][5]

Pyridinium Fluoride[4]
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Poly(pyridine fluoride)[2]

Pyridine, hydrofluoride (1:1)[4][9]

Hydrofluoric acid, homopolymer, compd. with pyridine[2]

Pyridinium polybifluoride[2][8]

HF-Prydine[5]

PyHF[5]

Hydrogen fluoride pyridine complex[2][3]

Hydrogen fluoride/pyridine[3][4]

Physicochemical Properties
The HF-Pyridine complex is typically a liquid at room temperature, making it a more

manageable and less volatile source of hydrogen fluoride than its gaseous form.[1][6] It is

commonly available as a mixture of approximately 70% hydrogen fluoride and 30% pyridine by

weight.[1][6]
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Property Value References

Molecular Formula C5H6FN [3][5][9]

Molecular Weight 99.11 g/mol [5][9]

Appearance
Colorless to light yellow or light

brown liquid
[5]

Density 1.1 g/mL at 20 °C [5]

Boiling Point 50 °C at 1 mmHg [5]

Storage Temperature -20°C [5]

Solubility Soluble in Chloroform [5]

CAS Number
62778-11-4 (for the

homopolymer complex)
[1][2]

CAS Number
32001-55-1 (for the 1:1

complex)
[4]

Applications in Research and Drug Development
The HF-Pyridine complex is a cornerstone reagent in organofluorine chemistry, a field of

immense importance in drug discovery and materials science. The introduction of fluorine

atoms into organic molecules can significantly alter their biological and chemical properties,

including metabolic stability, bioavailability, and binding affinity.

Key applications of the HF-Pyridine complex include:

Fluorinating Agent: It serves as a nucleophilic fluorinating agent for a wide range of

substrates.[1][6] This includes the conversion of alcohols to alkyl fluorides.[6]

Peptide Deprotection: It is utilized in peptide synthesis for the removal of protecting groups.

[1][6]

Synthesis of Fluorinated Heterocycles: The pyridine ring is a common motif in

pharmaceuticals, and this reagent is instrumental in the synthesis of fluorinated pyridine

derivatives.
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Steroid Chemistry: It has been historically used in the fluorination of steroids.[1][6]

Experimental Protocols
Detailed methodologies for key applications of the HF-Pyridine complex are outlined below.

General Handling and Safety Precautions
Caution: The HF-Pyridine complex is corrosive and highly toxic. All manipulations should be

performed in a well-ventilated fume hood while wearing appropriate personal protective

equipment (PPE), including acid-resistant gloves (e.g., nitrile), a lab coat, and chemical safety

goggles. A calcium gluconate gel should be readily available as an immediate first aid measure

for skin contact.

Protocol 1: General Procedure for Fluorination of
Alcohols
This protocol describes the conversion of a secondary or tertiary alcohol to its corresponding

alkyl fluoride.

Materials:

HF-Pyridine complex (Olah's Reagent)

Alcohol substrate

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask or plastic reaction vessel (e.g., polyethylene or polypropylene)

Magnetic stirrer and stir bar

Ice bath
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Separatory funnel

Procedure:

In a plastic reaction vessel or a dry round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve the alcohol substrate in anhydrous DCM.

Cool the solution to 0 °C using an ice bath.

Slowly add the HF-Pyridine complex dropwise to the stirred solution. The reaction is often

exothermic.

Allow the reaction to stir at 0 °C or room temperature, monitoring the progress by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). Reaction times

can vary from a few hours to overnight depending on the substrate.

Upon completion, carefully quench the reaction by slowly adding the reaction mixture to a

stirred, ice-cold saturated solution of sodium bicarbonate. Caution: This will generate gas

(CO₂); ensure adequate ventilation and perform the quench slowly to control the

effervescence.

Transfer the quenched mixture to a separatory funnel and extract the aqueous layer with

DCM (3 x volume of the aqueous layer).

Combine the organic layers and wash with brine.

Dry the combined organic extracts over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude alkyl fluoride.

Purify the crude product by column chromatography on silica gel or distillation as

appropriate.

Logical Workflow for Alcohol Fluorination
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Start: Alcohol Substrate

Dissolve in Anhydrous DCM
under Inert Atmosphere

Cool to 0 °C

Slowly Add HF-Pyridine

Stir at 0 °C to Room Temperature
(Monitor Progress)

Carefully Quench with
Saturated NaHCO₃ (aq)

Extract with DCM

Wash with Brine and Dry
(MgSO₄ or Na₂SO₄)

Concentrate under
Reduced Pressure

Purify (Column Chromatography
or Distillation)

End: Alkyl Fluoride Product

Click to download full resolution via product page

Caption: General workflow for the fluorination of alcohols using HF-Pyridine.
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Signaling Pathways and Logical Relationships
While the HF-Pyridine complex is a reagent used in chemical synthesis and not directly

involved in biological signaling pathways, its products, particularly fluorinated drug molecules,

are designed to interact with specific signaling pathways. The decision-making process for

employing this reagent often involves considering substrate reactivity and desired product

stereochemistry.

Decision Tree for Choosing a Fluorinating Agent
The selection of a suitable fluorinating agent is a critical step in the synthesis of fluorinated

molecules. The following diagram illustrates a simplified decision-making process that a

medicinal chemist might follow, highlighting where HF-Pyridine is a viable option.

Start: Need to Introduce Fluorine

What is the substrate type?

Alcohol

Primary, Secondary,
or Tertiary

Alkene Carbonyl CompoundOther (e.g., Halide, Amine)

HF-Pyridine
(Olah's Reagent)

Good for tertiary and
some secondary alcohols

DAST / Deoxo-Fluor

Good for primary and
secondary alcoholsHydrofluorination gem-Difluorination

Selectfluor

α-Fluorination of
β-dicarbonylse.g., Halex reaction

Anhydrous HF (specialized equipment)

Broad applicability but hazardous

Click to download full resolution via product page

Caption: Simplified decision tree for selecting a fluorinating agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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